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Compound of Interest

Compound Name: 1-Ethylcyclopentyl methacrylate

Cat. No.: B1592276

An In-Depth Technical Guide to 1-Ethylcyclopentyl Methacrylate for Advanced Research and
Development

Executive Summary

1-Ethylcyclopentyl methacrylate (ECPMA) is a specialty monomer of significant interest in
the fields of polymer chemistry, materials science, and advanced manufacturing. Its unique
alicyclic structure, combining a methacrylate functional group with an ethylcyclopentyl ring,
imparts a valuable set of properties to the polymers derived from it. This guide provides a
comprehensive overview of ECPMA, including its chemical and physical properties, synthesis,
polymerization behavior, key applications, and handling protocols. The primary focus is on its
role in high-performance applications such as semiconductor photoresists and specialty
polymers for coatings and biomedical systems, offering researchers and drug development
professionals the foundational knowledge required to leverage this versatile monomer in their
work.

Chemical Identity and Physicochemical Properties

1-Ethylcyclopentyl methacrylate is identified by the CAS number 266308-58-1.[1][2][3] It is
an ester of methacrylic acid and 1-ethylcyclopentanol.[1] The presence of the bulky,
hydrophobic ethylcyclopentyl group is central to its function, influencing the thermal stability,
mechanical strength, and moisture resistance of the resulting polymers.[1][4]

A summary of its key properties is presented below:
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Property Value Source(s)

CAS Number 266308-58-1 [1]12]13]

1-ethylcyclopentyl) 2-
IUPAC Name ( yicyclopenty) [11[3]
methylprop-2-enoate

Methacrylic Acid 1-

Synonyms Ethylcyclopentyl Ester; [21[31[4]
ECPMA

Molecular Formula C11H1802 [11[31[5]

Molecular Weight 182.26 g/mol [1][3]
Colorless to light yellow clear

Appearance o [11[2][3][6]
liquid

Density ~0.950 g/mL (at 20 °C) [1107]

- ) 220-227 °C (Predicted: 225.9

Boiling Point [51[7]
OC)

Flash Point 85 °C [11[3]

Insoluble in water; Soluble in

Solubility organic solvents (alcohols, [5]
ethers)
Purity Typically >98.0% (GC) [2][3]

0-10°C, under nitrogen, away
Storage ) [3][8]
from light and heat

Synthesis and Reaction Mechanisms

The most common and direct route for synthesizing 1-Ethylcyclopentyl methacrylate is
through the Fischer esterification of methacrylic acid with 1-ethylcyclopentanol.[1] This reaction
is typically catalyzed by a strong acid. The causality behind this choice is efficiency and atom
economy; it is a well-established, straightforward method for producing esters.[1] An
alternative, transesterification, can also be employed where an existing methacrylate ester (like
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methyl methacrylate) reacts with 1-ethylcyclopentanol to exchange the alcohol component.[1]

[5]
The direct esterification mechanism involves several key steps:

» Protonation of the carbonyl oxygen of methacrylic acid by the acid catalyst, which activates
the carbonyl carbon for nucleophilic attack.

» Nucleophilic Attack by the hydroxyl group of 1-ethylcyclopentanol on the activated carbonyl
carbon.

» Proton Transfer from the attacking hydroxyl group to one of the original hydroxyl groups on
the tetrahedral intermediate.

« Elimination of water as a leaving group, reforming the carbonyl double bond.

o Deprotonation of the carbonyl oxygen to regenerate the acid catalyst and yield the final ester
product, ECPMA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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